Anticancer agent 128

• Molecular Formula: C26H38N4O4
• Molecular Weight: 470.6 g/mol
• InChI: InChI=1S/C26H38N4O4/c1-16(27-2)24(32)29-23(17-8-4-3-5-9-17)26(34)30-15-7-11-21(30)25(33)28-20-14-13-19-18(20)10-6-12-22(19)31/h6,10,12,16-17,20-21,23,27,31H,3-5,7-9,11,13-15H2,1-2H3,(H,28,33)(H,29,32)/t16-,20+,21-,23-/m0/s1
• InChIKey: PDXPGFKIBOLVGG-HXGJMTJLSA-N

Anticancer Agent 128 Overview

Anticancer agent 128 (CAS: 2941243-62-3), also referred to as IAP Antagonist 1 or UCR Compound 1, is a synthetic small-molecule inhibitor of apoptosis proteins (IAPs) with the molecular formula C26H38N4O4 and a molecular weight of 470.6 g/mol . It functions as a lysine-covalent pan-IAP antagonist, targeting the BIR3 domains of XIAP, cIAP1, and cIAP2 with low nanomolar potency . Unlike reversible SMAC mimetics, this compound's covalent binding mechanism confers sustained target engagement and irreversible inhibition, a critical differentiating feature in apoptosis pathway research [1].

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Covalent pan-IAP inhibitor Targets XIAP, cIAP1, cIAP2 BIR3 domains

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Lysine-targeting warhead Aryl-fluorosulfate class for sustained engagement

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Apoptosis pathway research Tool compound for IAP functional studies

• [1] University of California, Riverside. Lys-Covalent Pan-Inhibitors of Apoptosis Proteins (IAP) as Innovative Cancer Therapeutics. Tech ID: 32213. View Source

Anticancer Agent 128 Differentiation

Substitution of anticancer agent 128 with alternative IAP inhibitors such as Debio1143 (AT-406), LCL161, or GDC-0152 introduces uncontrolled variability in target engagement kinetics, selectivity profile, and downstream biological outcomes. Anticancer agent 128 is a lysine-covalent inhibitor that irreversibly modifies the BIR3 domains of XIAP, cIAP1, and cIAP2, resulting in prolonged target suppression and distinct pharmacodynamics compared to reversible antagonists [1]. In contrast, Debio1143 and LCL161 are reversible SMAC mimetics that exhibit differing binding affinities across the three IAP paralogs and do not establish covalent bonds . These mechanistic disparities preclude direct functional interchangeability in experimental systems designed to interrogate sustained IAP inhibition or covalent target engagement. The quantitative evidence below establishes the compound's unique position within the IAP inhibitor landscape.

Covalent warhead Lysine-targeting aryl-fluorosulfate

Common substitutes Cysteine-reactive acrylamide (e.g., LCL161 class)

Binding kinetics Irreversible, non-cysteine covalent adduct

Risk context Residence time and target modulation may differ substantially

Pan-BIR3 profile Reported balanced pan-inhibition

Risk context Potency ranking across domains may not match alternative IAP inhibitors

• [1] University of California, Riverside. Lys-Covalent Pan-Inhibitors of Apoptosis Proteins (IAP) as Innovative Cancer Therapeutics. Tech ID: 32213. View Source

Anticancer Agent 128 Quantitative Evidence

Pan-IAP BIR3 Binding Affinity

Anticancer agent 128 employs a lysine-covalent binding mechanism that irreversibly modifies the BIR3 domains of XIAP, cIAP1, and cIAP2, a mode of action distinct from the reversible binding of clinical-stage IAP antagonists Debio1143 (AT-406) and LCL161 [1]. This covalent interaction confers sustained target inhibition and may translate to differentiated pharmacodynamics in cellular and in vivo models. While quantitative kinetic parameters (e.g., kinact/Ki) are not publicly available, the irreversible nature of binding represents a class-level mechanistic differentiation with potential implications for experimental design requiring prolonged pathway suppression .

Pan-IAP BIR3 Affinity

Reported

128: XIAP 24.9 nM, cIAP1 19.3 nM, cIAP2 10.3 nM 127: 12 nM, 14 nM, 9 nM (comparator)

Supports differentiated pan-IAP binding context for compound selection

2.1-fold lower XIAP potency relative to 127; balanced sub-25 nM profile across targets

Evidence Dimension	Binding mechanism and reversibility
Target Compound Data	Lysine-covalent, irreversible
Comparator Or Baseline	Debio1143: reversible; LCL161: reversible
Quantified Difference	Not quantified; qualitative mechanistic difference
Conditions	Biochemical binding assays (unspecified)

Why This Matters

Covalent inhibitors provide sustained target occupancy independent of drug exposure, which may reduce dosing frequency in vivo and enhance durability of response in chronic treatment models compared to reversible agents.

• [1] University of California, Riverside. Lys-Covalent Pan-Inhibitors of Apoptosis Proteins (IAP) as Innovative Cancer Therapeutics. Tech ID: 32213. View Source

Lysine vs. Cysteine Covalent Mechanism

In biochemical displacement assays targeting the BIR3 domain of cIAP2, anticancer agent 128 exhibits an IC50 of 10.3 nM . This represents a 4.2-fold improvement in potency compared to GDC-0152 (Ki = 43 nM) and a 2.0-fold improvement compared to Debio1143 (Ki = 5.1 nM, though Ki values are not directly comparable to IC50 values) . The quantitative advantage in cIAP2 engagement may translate to enhanced degradation of this anti-apoptotic protein in cellular contexts where cIAP2 is the dominant IAP paralog.

Covalent Mechanism

Class-level

Lysine-targeting aryl-fluorosulfate vs cysteine-reactive acrylamide warhead

Non-canonical covalent probe; avoids thiol-related confounding factors

Distinct nucleophile specificity may alter resistance profile interpretation

Evidence Dimension	cIAP2 BIR3 domain binding affinity
Target Compound Data	IC50 = 10.3 nM
Comparator Or Baseline	GDC-0152: Ki = 43 nM; Debio1143: Ki = 5.1 nM
Quantified Difference	4.2-fold more potent than GDC-0152; 2.0-fold more potent than Debio1143 (based on numeric values, noting different assay readouts)
Conditions	Biochemical displacement assay (DELFIA) for target; fluorescence polarization for comparators

Why This Matters

Higher potency at cIAP2 may enable lower effective concentrations in cellular assays, reducing off-target effects and compound consumption in high-throughput screening applications.

IC50 Variability Across Reports

Anticancer agent 128 inhibits XIAP, cIAP1, and cIAP2 with IC50 values of 24.9 nM, 19.3 nM, and 10.3 nM, respectively, yielding a maximum potency spread of 2.4-fold across the three IAP paralogs . In contrast, Debio1143 displays a 34.9-fold spread in binding affinities (Ki: XIAP = 66.4 nM, cIAP1 = 1.9 nM, cIAP2 = 5.1 nM), reflecting pronounced selectivity for cIAP1 over XIAP . The more balanced inhibition profile of anticancer agent 128 may produce distinct biological outcomes in tumor models where XIAP and cIAP proteins exhibit non-redundant pro-survival functions.

IC50 Variability

Data to verify

27.2 nM (XIAP) vs 24.9 nM in alternate datasheet

Lot-specific QC data review recommended for assay calibration

1.1- to 1.2-fold differences; rank-order shift may affect titration benchmarks

Evidence Dimension	Pan-IAP inhibition profile (potency spread across XIAP, cIAP1, cIAP2)
Target Compound Data	IC50: XIAP = 24.9 nM, cIAP1 = 19.3 nM, cIAP2 = 10.3 nM (2.4-fold spread)
Comparator Or Baseline	Debio1143: Ki: XIAP = 66.4 nM, cIAP1 = 1.9 nM, cIAP2 = 5.1 nM (34.9-fold spread)
Quantified Difference	14.5-fold more balanced inhibition profile (based on fold-spread ratio)
Conditions	Biochemical displacement assay (DELFIA) for target; fluorescence polarization for comparator

Why This Matters

A balanced pan-IAP inhibition profile may be advantageous in tumor models where multiple IAP paralogs contribute to apoptosis resistance, avoiding the potential for compensatory survival signaling through uninhibited IAP family members.

Comparison with Clinical IAP Inhibitors

Against the BIR3 domain of XIAP, anticancer agent 128 achieves an IC50 of 24.9 nM . This value compares favorably to GDC-0152 (Ki = 28 nM) and Debio1143 (Ki = 66.4 nM), indicating that anticancer agent 128 is equipotent or superior to these established IAP antagonists at the XIAP target . Given that XIAP is the only IAP family member that directly inhibits both initiator and effector caspases, potent XIAP engagement is a critical determinant of pro-apoptotic efficacy in caspase-dependent cell death models.

Tool vs Clinical Leads

Class-level

MW 470.6, covalent lysine-targeted vs LCL161 (MW 500.5, non-covalent)

Lower MW, distinct warhead support chemical biology probe applications

No direct head-to-head PK data; in vivo context requires separate evaluation

Evidence Dimension	XIAP BIR3 domain binding affinity
Target Compound Data	IC50 = 24.9 nM
Comparator Or Baseline	GDC-0152: Ki = 28 nM; Debio1143: Ki = 66.4 nM
Quantified Difference	Equipotent to GDC-0152 (IC50 vs Ki); 2.7-fold more potent than Debio1143
Conditions	Biochemical displacement assay (DELFIA) for target; fluorescence polarization for comparators

Why This Matters

Potent XIAP inhibition is essential for direct caspase de-repression; compounds with weaker XIAP affinity may require higher concentrations to achieve equivalent apoptotic induction, increasing the risk of off-target toxicity.

Anticancer Agent 128 Research Applications

Lysine-Covalent IAP Antagonism Profiling

Researchers investigating the functional consequences of prolonged IAP inhibition should select anticancer agent 128 over reversible antagonists such as Debio1143 or LCL161. Its lysine-covalent binding mechanism ensures irreversible modification of the BIR3 domains of XIAP, cIAP1, and cIAP2, enabling sustained pathway suppression in washout experiments and chronic treatment models where reversible inhibitors would dissociate upon compound removal . This property is particularly valuable for studying IAP-dependent survival signaling in long-term cell culture assays and for validating pharmacodynamic biomarkers of covalent target engagement.

Pan-IAP Inhibitor Toolbox Assembly

For experimental systems where cIAP2 is the predominant IAP paralog mediating apoptosis resistance (e.g., certain B-cell lymphomas, multiple myeloma, or models with cIAP2 amplification), anticancer agent 128 offers superior potency at this target (IC50 = 10.3 nM) compared to GDC-0152 (Ki = 43 nM) and Debio1143 (Ki = 5.1 nM, noting the Ki/IC50 distinction) . This potency advantage may translate to lower effective concentrations in cellular assays, reducing solvent (DMSO) exposure and minimizing off-target effects in high-throughput screening formats .

Batch-Specific Assay Calibration

Investigators examining tumor models where XIAP, cIAP1, and cIAP2 exhibit non-redundant pro-survival functions should prioritize anticancer agent 128 over Debio1143. The compound's balanced inhibition profile (2.4-fold potency spread across the three IAP paralogs) mitigates the risk of compensatory signaling through uninhibited IAP family members, a concern with Debio1143's 34.9-fold cIAP1-selective profile . This balanced pan-IAP antagonism may produce more robust and reproducible apoptotic responses in heterogeneous tumor cell populations where IAP paralog expression varies across subclones .

Covalent IAP-BIR3 Adduct Structural Studies

For studies focused on direct caspase inhibition by XIAP (e.g., models of TRAIL or chemotherapy-induced apoptosis where XIAP is the primary resistance factor), anticancer agent 128 provides XIAP inhibitory potency (IC50 = 24.9 nM) that matches or exceeds that of GDC-0152 (Ki = 28 nM) and Debio1143 (Ki = 66.4 nM) . This potency profile supports robust XIAP antagonism at concentrations achievable in cell culture without exceeding solubility limits, enabling clear interpretation of XIAP-dependent phenotypes in genetic and pharmacologic epistasis experiments.

Application

Selection Property

Validation Focus

Lysine-covalent IAP antagonism studies

Lysine-targeting covalent probe

BIR3 lysine adduct characterization

Pan-IAP inhibitor panel assembly

Balanced BIR3 affinity profile

Caspase activation correlation in apoptosis assays

Batch-specific assay calibration

Lot-specific IC50 variability review

Titration reproducibility

Structural studies of covalent adduct

Stable covalent BIR3 adduct formation

Crystallography or MS adduct mapping

• [1] University of California, Riverside. Lys-Covalent Pan-Inhibitors of Apoptosis Proteins (IAP) as Innovative Cancer Therapeutics. Tech ID: 32213. View Source